1-[(2β,3α,5α,16β,17β)-3-(Acetyloxy)-17-hydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidiniu
1-[(2β,3α,5α,16β,17β)-3-(Acetyloxy)-17-hydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidiniu
Brand Name:
Vulcanchem
CAS No.:
50587-95-6
VCID:
VC0045239
InChI:
InChI=1S/C32H55N2O3.BrH/c1-22(35)37-29-19-23-11-12-24-25(32(23,3)21-27(29)33-15-7-5-8-16-33)13-14-31(2)26(24)20-28(30(31)36)34(4)17-9-6-10-18-34;/h23-30,36H,5-21H2,1-4H3;1H/q+1;/p-1/t23-,24+,25-,26-,27-,28-,29-,30-,31-,32-;/m0./s1
SMILES:
CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5O)[N+]6(CCCCC6)C)C.[Br-]
Molecular Formula:
C32H55BrN2O3
Molecular Weight:
595.7 g/mol
1-[(2β,3α,5α,16β,17β)-3-(Acetyloxy)-17-hydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidiniu
CAS No.: 50587-95-6
Reference Standards
VCID: VC0045239
Molecular Formula: C32H55BrN2O3
Molecular Weight: 595.7 g/mol
![1-[(2β,3α,5α,16β,17β)-3-(Acetyloxy)-17-hydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidiniu - 50587-95-6](/images/no_structure.jpg)
| CAS No. | 50587-95-6 |
|---|---|
| Product Name | 1-[(2β,3α,5α,16β,17β)-3-(Acetyloxy)-17-hydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidiniu |
| Molecular Formula | C32H55BrN2O3 |
| Molecular Weight | 595.7 g/mol |
| IUPAC Name | [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-hydroxy-10,13-dimethyl-16-(1-methylpiperidin-1-ium-1-yl)-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;bromide |
| Standard InChI | InChI=1S/C32H55N2O3.BrH/c1-22(35)37-29-19-23-11-12-24-25(32(23,3)21-27(29)33-15-7-5-8-16-33)13-14-31(2)26(24)20-28(30(31)36)34(4)17-9-6-10-18-34;/h23-30,36H,5-21H2,1-4H3;1H/q+1;/p-1/t23-,24+,25-,26-,27-,28-,29-,30-,31-,32-;/m0./s1 |
| Standard InChIKey | XPLMFSDSQRHLDG-FMCCZJBLSA-M |
| Isomeric SMILES | CC(=O)O[C@H]1C[C@@H]2CC[C@@H]3[C@@H]([C@]2(C[C@@H]1N4CCCCC4)C)CC[C@]5([C@H]3C[C@@H]([C@@H]5O)[N+]6(CCCCC6)C)C.[Br-] |
| SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5O)[N+]6(CCCCC6)C)C.[Br-] |
| Canonical SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5O)[N+]6(CCCCC6)C)C.[Br-] |
| Synonyms | Androstane Piperidinium Deriv.; Org-NC 58; USP Vecuronium Bromide Related Compound B; |
| PubChem Compound | 14029405 |
| Last Modified | Dec 23 2021 |
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